First-principle study on the effect of S/Se/Te doping and VZn-Hi coexistence on ZnO electrical conductivity

Materials Science-Poland Pub Date: 2023-03-30 DOI: 10.2478/msp-2022-0047

Abstract
In a vacuum environment, when ZnO is prepared using the chemical vapor deposition method and the molecular beam epitaxial growth method, H-gap impurities inevitably remain in the ZnO system, which is often ignored. The study of Zn vacancies under experimental conditions poses a challenge. Second, as an n-type semiconductor, ZnO is characterized by a self-compensation of natural donor defects and poor stability, which severely limit the acquisition of p-type ZnO. Based on the above problems, the conductive properties of S/Se/Te doped and VZn-Hi coexisting ZnO were investigated by first principle to acquire high-stability and high-quality p-ZnO. The study found that Zn35SO35, Zn35SeO35, and Zn35SHiO35 all have good p-type conductivity, which can effectively improve hole mobility and electrical conductivity. Among them, Zn35SO35 has the largest hole concentration at 2.80×1021 cm−3, as well as the best conductivity. The choice of Zn35SO35 provides a reference for obtaining new high-quality p-type ZnO semiconductors.
Recommended Literature
Journal Name：Materials Science-Poland
research_products